Cas no 2680571-52-0 (2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-1-carboxylic acid)
2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680571-52-0
- 2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid
- EN300-28279450
- 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-1-carboxylic acid
-
- Inchi: 1S/C13H19NO4/c1-2-9-18-12(17)14-8-7-13(5-3-4-6-13)10(14)11(15)16/h2,10H,1,3-9H2,(H,15,16)
- InChI Key: VOCCTOGAPKWNPX-UHFFFAOYSA-N
- SMILES: OC(C1C2(CCN1C(=O)OCC=C)CCCC2)=O
Computed Properties
- Exact Mass: 253.13140809g/mol
- Monoisotopic Mass: 253.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66.8Ų
2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28279450-0.05g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 0.05g |
$768.0 | 2023-09-09 | ||
| Enamine | EN300-28279450-0.1g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 0.1g |
$804.0 | 2023-09-09 | ||
| Enamine | EN300-28279450-0.25g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 0.25g |
$840.0 | 2023-09-09 | ||
| Enamine | EN300-28279450-0.5g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 0.5g |
$877.0 | 2023-09-09 | ||
| Enamine | EN300-28279450-1.0g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 1g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-28279450-2.5g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 2.5g |
$1791.0 | 2023-09-09 | ||
| Enamine | EN300-28279450-5.0g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 5g |
$3812.0 | 2023-05-25 | ||
| Enamine | EN300-28279450-10.0g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 10g |
$5652.0 | 2023-05-25 | ||
| Enamine | EN300-28279450-1g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 1g |
$914.0 | 2023-09-09 | ||
| Enamine | EN300-28279450-5g |
2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-1-carboxylic acid |
2680571-52-0 | 5g |
$2650.0 | 2023-09-09 |
2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-1-carboxylic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-1-carboxylic acid
Comprehensive Overview of 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-1-carboxylic acid (CAS No. 2680571-52-0)
The compound 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-1-carboxylic acid (CAS No. 2680571-52-0) is a highly specialized organic molecule with a unique spirocyclic structure and a carboxylic acid functional group. Its molecular architecture, featuring a 2-azaspiro[4.4]nonane core, makes it a subject of significant interest in pharmaceutical and material science research. The presence of both allyloxycarbonyl and carboxylic acid moieties enhances its reactivity, enabling diverse applications in drug design and polymer chemistry.
Recent advancements in spirocyclic compounds have drawn attention to this molecule due to its potential in bioactive molecule synthesis. Researchers are particularly intrigued by its ability to act as a building block for peptide mimetics and small-molecule inhibitors. The CAS No. 2680571-52-0 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and drug discovery. Its structural complexity aligns with current trends in fragment-based drug design, a hot topic in the pharmaceutical industry.
The 2-(prop-2-en-1-yloxy)carbonyl group in this compound offers unique advantages in click chemistry applications, a field gaining traction for its efficiency in bioconjugation and polymer modification. This feature makes the compound valuable for developing targeted drug delivery systems, a highly sought-after area in nanomedicine. The carboxylic acid functionality further expands its utility, allowing for easy derivatization into esters, amides, or other pharmacologically active derivatives.
From a synthetic perspective, the 2-azaspiro[4.4]nonane scaffold presents intriguing challenges and opportunities for asymmetric synthesis. This aligns with the pharmaceutical industry's focus on chiral drug development, as spirocyclic structures often exhibit improved metabolic stability and target selectivity. The compound's CAS No. 2680571-52-0 is increasingly referenced in patents related to CNS-targeting therapeutics, suggesting its potential in treating neurological disorders.
In material science, the dual functionality of 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-1-carboxylic acid makes it attractive for developing smart polymers with responsive properties. The allyloxycarbonyl group can participate in radical polymerization, while the carboxylic acid enables crosslinking or post-polymerization modification. This versatility addresses the growing demand for multifunctional monomers in advanced material applications.
The compound's stability profile and synthetic accessibility make it a valuable reference standard for analytical method development in quality control laboratories. Its unique mass spectrometry fragmentation pattern and NMR signature are frequently studied to establish characterization protocols for similar spirocyclic compounds. The precise identification of CAS No. 2680571-52-0 is crucial for researchers working with structurally related compounds in high-throughput screening platforms.
Environmental considerations of 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-1-carboxylic acid are increasingly important, with researchers evaluating its biodegradation potential and ecotoxicity profile. These studies align with the pharmaceutical industry's commitment to green chemistry principles and sustainable manufacturing practices. The compound's structural features suggest possible routes for enzymatic degradation, making it an interesting case study for benign-by-design approaches.
Future research directions for CAS No. 2680571-52-0 may explore its potential in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The spirocyclic scaffold could provide optimal geometry for E3 ligase recruitment, addressing current challenges in this cutting-edge therapeutic modality. Additionally, its application in covalent inhibitor design warrants investigation, given the renewed interest in irreversible binding mechanisms for challenging drug targets.
2680571-52-0 (2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)